molecular formula C8H5BrClN B8640333 3-(Bromomethyl)-2-chlorobenzonitrile

3-(Bromomethyl)-2-chlorobenzonitrile

Cat. No.: B8640333
M. Wt: 230.49 g/mol
InChI Key: TWMGRMYPKAQCQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Bromomethyl)-2-chlorobenzonitrile is a useful research compound. Its molecular formula is C8H5BrClN and its molecular weight is 230.49 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H5BrClN

Molecular Weight

230.49 g/mol

IUPAC Name

3-(bromomethyl)-2-chlorobenzonitrile

InChI

InChI=1S/C8H5BrClN/c9-4-6-2-1-3-7(5-11)8(6)10/h1-3H,4H2

InChI Key

TWMGRMYPKAQCQH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)C#N)Cl)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A soln. of 2-chloro-3-methylbenzonitrile (6.6 mmol) in 25 mL chlorobenzene was heated to 50° C. when NBS (7.9 mmol) was added. The flask was purged with Ar before AIBN (0.66 mmol) was added at once still at 50° C. The reaction mixture was stirred at 80° C. for 2 h. The solvent was evaporated off, the resulting residue was redissolved in Et2O and washed 3 times with 1N HCl soln. and brine. It was dried over MgSO4 and conc. in vacuo. Purification with CC (0-15% EtOAc/Hept) gives the desired compound as white solid.
Quantity
6.6 mmol
Type
reactant
Reaction Step One
Name
Quantity
7.9 mmol
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
0.66 mmol
Type
reactant
Reaction Step Two

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